Cas no 1321-57-9 (1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester)

• Product Name: 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester
• CAS No: 1321-57-9
• MF: C₉H₁₄O₇
• MW: 234.203263759613
• CID: 146555
• Update Time: 2025-04-19

1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1,2,3-Propanetricarboxylic acid, 2-hydroxy-, mono(1-methylethyl) ester
• (1-methylethyl) dihydrogen 2-hydroxypropane-1,2,3-tricarboxylate
• 2-hydroxy-2-[2-oxo-2-(propan-2-yloxy)ethyl]butanedioic acid
• 3-carboperoxy-5-(1-methylethoxy)-5-oxopentanoate
• Citric acid, monoisopropyl ester
• Monoisopropyl citrate
• CITRICACID,MONOISOPROPYLESTER

• Inchi： 1S/C9H14O7/c1-5(2)16-7(12)4-9(15,8(13)14)3-6(10)11/h5,15H,3-4H2,1-2H3,(H,10,11)(H,13,14)
• InChI Key： SKHXHUZZFVMERR-UHFFFAOYSA-N
• SMILES： C(C(O)=O)C(O)(C(O)=O)CC(OC(C)C)=O

Computed Properties

• Exact Mass: 234.07392
• Monoisotopic Mass: 232.058303
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127

Experimental Properties

• Density: g/cm3
• Boiling Point: 425.1°Cat760mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.509
• PSA: 121.13

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tricarboxylic acids and derivatives